Cas no 1806036-72-5 (2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine)
2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine
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- Inchi: 1S/C8H7ClF3NO3/c1-15-7-6(16-8(10,11)12)2-5(14)4(3-9)13-7/h2,14H,3H2,1H3
- InChI Key: MTCDMHDKMYHZRK-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC(=C(N=1)OC)OC(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 229
- XLogP3: 2.4
- Topological Polar Surface Area: 51.6
2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099907-1g |
2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine |
1806036-72-5 | 97% | 1g |
$1,519.80 | 2022-04-01 |
2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine
Comprehensive Guide to 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1806036-72-5)
2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1806036-72-5) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in medicinal chemistry. The presence of functional groups such as chloromethyl, hydroxy, methoxy, and trifluoromethoxy enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The molecular structure of 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine features a pyridine ring substituted with multiple functional groups. The chloromethyl group at the 2-position provides a reactive site for further modifications, while the hydroxy group at the 3-position contributes to hydrogen bonding interactions. The methoxy and trifluoromethoxy groups at the 5- and 6-positions, respectively, influence the compound's electronic properties and solubility. These structural features make it a promising candidate for drug discovery and material science applications.
One of the key applications of 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine is in the development of small-molecule therapeutics. Researchers are exploring its potential as a building block for kinase inhibitors, which are crucial in treating diseases like cancer and inflammatory disorders. The compound's ability to interact with biological targets, combined with its modifiable functional groups, makes it a valuable tool in medicinal chemistry. Additionally, its trifluoromethoxy group is known to enhance metabolic stability, a desirable trait in drug candidates.
In the agrochemical sector, 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine is being investigated for its potential as a pesticide intermediate. The pyridine core and chloromethyl group can be leveraged to design novel compounds with insecticidal or herbicidal properties. Given the growing demand for sustainable agriculture solutions, this compound aligns with the industry's focus on developing eco-friendly and high-efficacy agrochemicals.
The synthesis of 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine typically involves multi-step reactions, including halogenation, etherification, and hydroxylation. Researchers are continually optimizing these processes to improve yield and purity, addressing challenges such as regioselectivity and functional group compatibility. Advances in green chemistry are also influencing the synthesis protocols, with a focus on reducing hazardous byproducts and energy consumption.
From a market perspective, the demand for pyridine derivatives like 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine is on the rise, driven by their applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structural features and reactivity profile position it as a high-value intermediate in these industries. As research into targeted therapies and sustainable chemicals expands, the relevance of such specialized compounds is expected to grow.
For researchers and industry professionals, understanding the properties and applications of 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine is essential. Its versatility as a chemical building block and potential in drug discovery make it a compound of significant interest. Future studies may explore its use in catalysis, material design, and other cutting-edge fields, further broadening its impact.
In summary, 2-(Chloromethyl)-3-hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1806036-72-5) is a multifaceted compound with promising applications across multiple industries. Its structural complexity and functional diversity underscore its value in modern chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in the development of innovative solutions for health, agriculture, and beyond.
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